2-Azahypoxanthine

• IUPAC Name: 3,5-dihydroimidazo[4,5-d]triazin-4-one
• InChI: InChI=1S/C4H3N5O/c10-4-2-3(6-1-5-2)7-9-8-4/h1H,(H2,5,6,7,8,10)
• InChI Key: BTERLCQQBYXVIN-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(N1)C(=O)NN=N2
• Molecular Formula: C4H3N5O
• DSSTOX Substance ID: DTXSID00963606
• Molecular Weight: 137.10 g/mol
• CAS No.: 4656-86-4, 7151-03-3

Description

2-Azahypoxanthine (AHX) is a compound that was first isolated from the culture broth of the fungus Lepista sordida. It has been found that a large number of plants and mushrooms produce AHX endogenously. The AHX molecule has an unusual, nitrogen-rich 1,2,3-triazine moiety.

Synthesis Analysis

A practical, large-scale synthesis of the “fairy-ring” plant-growth regulator this compound (AHX), and its biologically active hydroxyl metabolite (AOH) and riboside derivative (AHXr) has been described. AHXr, a biosynthetic intermediate, was synthesized from inosine via a biomimetic route.

Molecular Structure Analysis

The AHX molecule has an unusual, nitrogen-rich 1,2,3-triazine moiety. The molecular formula of this compound is C4H3N5O.

Chemical Reactions Analysis

The key nitrogen sources that are responsible for the 1,2,3-triazine formation are reactive nitrogen species (RNS), which are derived from nitric oxide (NO) produced by NO synthase (NOS). Furthermore, RNS are also involved in the biochemical conversion of 5-aminoimidazole-4-carboxamide-1-β-D-ribofuranosyl 5′-monophosphate (AICAR) to AHX-ribotide (AHXR).

Physical and Chemical Properties Analysis

The molecular formula of this compound is C4H3N5O. Its average mass is 137.100 Da and its monoisotopic mass is 137.033752 Da.

Scientific Research Applications

• Agricultural Applications : AHX has been found to positively affect the growth and grain yield of rice. Pot and field experiments showed increased panicle number, culm length, and plant dry weights with AHX treatments, leading to improved brown rice yields (Asai et al., 2015). Similarly, AHX and imidazole-4-carboxamide, isolated from a fairy-ring-forming fungus, increased the yields of rice, wheat, and other crops (Kawagishi, 2018).

• Biosynthesis and Metabolic Pathways : Studies on the biosynthesis and metabolic effects of AHX have been conducted to understand its biochemical properties. For instance, AHX is shown to be a substrate for hypoxanthine (guanine) phosphoribosyltransferase, influencing its conversion to different metabolites (Bennett et al., 1985). Additionally, research on the fairy ring-forming fungus Lepista sordida has revealed the involvement of several genes in the purine and histidine metabolic pathways in the biosynthesis of AHX (Kotajima et al., 2023).

• Radiomodifying Action : 8-Azahypoxanthine, a related compound, has been shown to have a slight radiosensitizing effect on hematopoietic stem cells and leukemic cells, indicating its potential use in radiotherapy (Volchkov & Mikhailova, 1984).

• Cosmetic Applications : AHX has been evaluated for its efficacy on human skin. A clinical study demonstrated that a lotion containing 2-aza-8-oxohypoxanthine (AOH) significantly decreased trans-epidermal water loss, indicating its potential as a cosmetic agent for skin barrier function (Aoshima et al., 2021).

• Plant Growth Regulation : AHX and related compounds are proposed as new family members of plant hormones, demonstrating an ability to provide tolerance to plants against various stresses and regulate growth in a range of plants (Kawagishi, 2019).

Mechanism of Action

Target of Action

2-Azahypoxanthine, also known as Dacarbazine Impurity A, primarily targets the biochemical pathways in various organisms, including plants and fungi . It is known to interact with enzymes such as xanthine dioxygenase , which plays a crucial role in the purine metabolic pathway .

Mode of Action

The interaction of this compound with its targets leads to significant changes in the biochemical pathways of the organisms. For instance, it is involved in the formation of a nitrogen-rich 1,2,3-triazine moiety, a process that involves reactive nitrogen species derived from nitric oxide produced by nitric oxide synthase .

Biochemical Pathways

this compound is part of a unique purine metabolic pathway. It is converted into a metabolite, 2-aza-8-oxohypoxanthine, in plants . This conversion is believed to be catalyzed by xanthine dioxygenase, an a-ketoglutarate-dependent dioxygenase . The enzyme hydroxylates a substrate to produce uric acid and simultaneously transfers electrons to nicotinamide adenine dinucleotide in xanthine dehydrogenase and to oxygen in xanthine oxidase .

Pharmacokinetics

It is known that this compound is rapidly metabolized and converted into 2-aza-8-oxohypoxanthine in organisms .

Result of Action

The action of this compound results in various molecular and cellular effects. It has been found to have beneficial effects on plant growth . Moreover, it is known to increase the yields of crops such as rice and wheat .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, it was first isolated from the culture broth of the fungus Lepista sordida, which forms fairy rings . These fairy rings are a phenomenon where the fruiting bodies of fungi occur after turfgrass grows and/or dies in the form of rings . The environment in which these rings form may influence the production and action of this compound.

Safety and Hazards

In vitro and human patch tests for cosmetic applications have shown that 2-aza-8-oxohypoxanthine (AOH), a metabolite of AHX, is not a skin irritant and does not exhibit skin sensitization. It also did not exhibit cytotoxicity under ultraviolet- or sham-irradiation. No skin reaction was observed in the patch test on human skin. Thus, it was concluded that AOH is safe as a cosmetic ingredient.

Biochemical Analysis

Biochemical Properties

2-Azahypoxanthine plays a crucial role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been found that reactive nitrogen species (RNS), derived from nitric oxide (NO) produced by NO synthase (NOS), are key nitrogen sources responsible for the formation of 1,2,3-triazine, a component of this compound . Furthermore, RNS are also involved in the biochemical conversion of 5-aminoimidazole-4-carboxamide-1-β-D-ribofuranosyl 5′-monophosphate (AICAR) to AHX-ribotide (AHXR), suggesting a novel biosynthetic route that produces this compound .

Cellular Effects

This compound has been found to have beneficial effects on plant growth . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, it has been found to up-regulate the expression of claudin-1 (CLDN1), desmocollin-1 (DSC1), and desmoglein-1 (DSG1), which play important roles in the construction of tight junctions in the stratum corneum .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with various biomolecules. It exerts its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For instance, it has been shown that xanthine dioxygenase, an a-ketoglutarate-dependent dioxygenase, might catalyze the conversion of this compound to 2-aza-8-oxohypoxanthine in the fungus .

Metabolic Pathways

This compound is involved in novel purine metabolic pathways . It interacts with enzymes such as hypoxanthine-guanine phosphoribosyltransferase (HGPRT), which recognizes this compound as a substrate .

Customer Q & A

Q1: What is the connection between 2-azahypoxanthine (AHX) and the "fairy ring" phenomenon?

A1: AHX was first discovered in the culture broth of Lepista sordida, a fungus known to cause fairy rings. [] These rings, characterized by stimulated grass growth, are caused by the interaction of the fungus and plants, with AHX playing a key role in promoting plant growth. []

Q2: How does this compound impact plant growth?

A2: AHX stimulates both shoot and root elongation in various plants, including turfgrass and rice. [, ] Studies suggest that AHX acts as a plant growth regulator, influencing various aspects of plant development. [, ]

Q3: What is the role of imidazole-4-carboxamide (ICA) in fairy rings?

A3: ICA, another compound isolated from Lepista sordida, has been shown to inhibit plant growth. [] The interplay between AHX and ICA in the soil likely contributes to the characteristic patterns observed in fairy rings. [, ]

Q4: How is this compound biosynthesized in fungi?

A4: In Lepista sordida, AHX biosynthesis involves a novel purine metabolic pathway. [] Glycine is incorporated into the carbon skeletons of AHX and ICA. [] The fungus converts 5-aminoimidazole-4-carboxamide (AICA) into both compounds, suggesting a diversion of the purine pathway. []

Q5: What role does nitric oxide synthase (NOS) play in AHX biosynthesis?

A5: In Lepista sordida, NOS is crucial for producing nitric oxide (NO), which is further converted to reactive nitrogen species (RNS). [] These RNS are essential for forming the unique 1,2,3-triazine ring in AHX. []

Q6: How is this compound metabolized in plants?

A6: Plants metabolize AHX into 2-aza-8-oxohypoxanthine (AOH). [, ] This conversion can be facilitated by xanthine oxidase. []

Q7: What is the significance of AHX ribotide (AHXR) in AHX biosynthesis?

A7: AHXR is a biosynthetic intermediate in the AHX pathway. [] RNS, derived from NO, are involved in converting 5-aminoimidazole-4-carboxamide-1-β-D-ribofuranosyl 5'-monophosphate (AICAR) to AHXR. []

Q8: What role does hypoxanthine-guanine phosphoribosyltransferase (HGPRT) play in AHX metabolism?

A8: HGPRT is a purine salvage enzyme that recognizes both AHX and AOH as substrates. [] In rice, HGPRT facilitates the interconversion of AHX and AHX ribonucleotide, highlighting its role in AHX biosynthesis. []

Q9: Can this compound be chemically synthesized?

A9: Yes, AHX can be synthesized from 5-aminoimidazole-4-carboxamide (AICA) in several steps. [, , ] These methods typically involve diazotization and cyclization reactions. []

Q10: What is the significance of C-H arylation in the context of AHX research?

A10: C-H arylation has emerged as a powerful tool for creating novel AHX derivatives. This strategy allows researchers to modify the AHX structure and explore its structure-activity relationship (SAR). [, ]

Q11: Have any AHX derivatives shown enhanced biological activity?

A11: Yes, C8 phenyl-substituted AHX derivatives synthesized via C-H arylation displayed enhanced rice-growth-promoting activity compared to natural AHX. []

Q12: What are the potential agricultural applications of fairy chemicals?

A12: Given their plant growth-regulating properties, FCs hold promise as a new class of plant hormones. [, , ] They could potentially be utilized in agriculture to enhance crop yields and improve stress tolerance in plants. [, , ]

Q13: Beyond agriculture, are there other potential applications for AHX?

A13: AHX has shown potential in inhibiting retinal angiogenesis by acting as a hypoxia-inducible factor (HIF) inhibitor. [] This finding suggests potential applications in treating neovascular retinal diseases. []

Q14: What analytical methods are commonly used to study AHX and its metabolites?

A14: High-performance liquid chromatography (HPLC) is widely used for detecting, separating, and quantifying AHX, AOH, and their metabolites in various matrices. [, , , , ] Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are employed for structural characterization and identification of these compounds. [, , , ]